Cas no 13189-55-4 (Benzoic acid,3-chlorophenyl ester)

• Product Name: Benzoic acid,3-chlorophenyl ester
• CAS No: 13189-55-4
• MF: C₁₃H₉ClO₂
• MW: 232.66236281395
• CID: 210649
• PubChem ID: 258756
• Update Time: 2025-04-19

Benzoic acid,3-chlorophenyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,3-chlorophenyl ester
• (3-chlorophenyl) benzoate
• 3-Chlorophenyl benzoate
• AC1L5ZMY
• AC1Q3QSW
• Benzoesaeure-(3-chlor-phenylester)
• benzoic acid-(3-chloro-phenyl ester)
• Benzoic acid, m-chlorophenyl ester
• CTK4B7585
• Benzoic acid m-chlorophenyl ester
• Benzoic acid, 3-chlorophenyl ester
• NSC-88045
• NSC88045
• 13189-55-4
• DTXSID20293250
• SCHEMBL10686135

• Inchi： 1S/C13H9ClO2/c14-11-7-4-8-12(9-11)16-13(15)10-5-2-1-3-6-10/h1-9H
• InChI Key： PMARQWWQXBASSZ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)OC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 232.02917
• Monoisotopic Mass: 232.0291072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3
• LogP: 3.55920